(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (Z)-2-benzoyl-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H17NO4/c1-22-16-10-13(11-17(23-2)19(16)24-3)9-15(12-20)18(21)14-7-5-4-6-8-14/h4-11H,1-3H3/b15-9-
• InChI Key: UOUFHXICGIKHAK-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C#N)C(=O)C2=CC=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(/C#N)\C(=O)C2=CC=CC=C2
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

(2Z)-2-[(Z)-benzoyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a nitrile derivative of curcumin, a natural compound found in turmeric, and has been synthesized using different methods.

Scientific Research Applications

Chemical Synthesis and Reactions

Research on compounds with similar functional groups, such as 2-aroyl-3-cyano derivatives, has shown applications in cyclocondensation reactions and the synthesis of thiophenes and furans, indicating a potential route for synthesizing heterocyclic compounds which are essential in pharmaceuticals and materials science (Singh, Ila, & Junjappa, 1988).

Corrosion Inhibition

Compounds with benzoyl and trimethoxyphenyl groups have been studied for their corrosion inhibition properties, suggesting a potential application in protecting metals against corrosion in acidic environments. This is particularly relevant for industrial applications where material longevity and resistance to corrosion are critical (Chafiq et al., 2020).

Molecular Electronics and Photonics

The structural and electronic properties of related compounds have been analyzed for their potential applications in molecular electronics and photonics. The study of crystal structures and electronic configurations can lead to the development of materials with specific optical and electronic properties, useful in developing new electronic devices (Srividya et al., 2015).

Catalysis

Research into the catalytic applications of compounds containing similar functional groups has led to insights into their use in polymerization reactions and the synthesis of hyperbranched materials. These findings underscore the role of such compounds in facilitating chemical transformations, highlighting their importance in industrial chemistry and materials science (Londergan, You, Thompson, & Weber, 1998).

Molecular Magnetism

Investigations into the magnetic properties of metal-organic frameworks and clusters containing benzoyl and related ligands suggest potential applications in developing single-molecule magnets and other magnetic materials. This research area is of significant interest for information storage technologies (Zhang et al., 2006).